Cas no 2491-20-5 (L-Alanine methyl ester hydrochloride)

• Product Name: L-Alanine methyl ester hydrochloride
• CAS No: 2491-20-5
• MF: C₄H₉NO₂^.HCl
• MW: 139.5807
• MDL: MFCD00063663
• CID: 43065
• PubChem ID: 24859397
• Update Time: 2024-10-30

L-Alanine methyl ester hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-Methyl 2-aminopropanoate hydrochloride
• H-L-Ala-Ome.HCl
• H-Ala-OMe · HCl
• H-Ala-OMe HCl
• H-Ala-Ome.HCl
• H-Ala-OMe·HCl L-Alanine methyl ester hydrochloride
• H-Ala-OMe•HCl
• L-Alanina methyl ester hydrochloride
• L-Alanine methyl ester hydrochloride
• L-Alanine methyl ester, HCl
• L-Alanine methylester hydrochloride salt
• methyl (2S)-2-aminopropanoate,hydrochloride
• (S)-2-Aminopropionic Acid Methyl Ester Hydrochloride
• H-Ala-OMe?HCl
• L-2-amino-propanoic acid methyl ester hydrochloride
• L-Ala methylester hydrochloride
• Methyl L-alaninate hydrochloride
• H-Ala-OMe·HCl
• L-Alanine Methyl ester HCl
• (S)-2-amino-propionic acid methyl ester hydrochloride
• NS00081954
• (+/-)-alanine methyl ester hydrochloride salt
• L-Alanine, methyl ester, hydrochloride (1:1)
• (S)-Methyl 2-Aminopropanoate HCl
• L-alanine methyl ester HCl salt
• Methyl L-alaninate HCl
• L-Ala-OMe.HCl
• methyl (2S)-2-aminopropanoate hydrochloride
• AKOS015846265
• D-Ala-OMe⋅HCl
• H-ALA-OME HYDROCHLORIDE
• (L)-Alanine methyl ester hydrochloride
• (S)-methyl 2-aminopropanoate HCl salt
• NS00086407
• CHEMBL1222063
• methyl alaninate hydrogen chloride salt
• 2491-20-5
• D-alanyl ester hydrochloride
• (S)-methyl 2-aminopropanoate, hydrochloride
• SCHEMBL101772
• (1)-alanine methyl ester hydrochloride
• A1466
• EN300-66839
• methyl alaninate hydrochloride
• L-alanine-methyl ester hydrochloride
• AKOS015892707
• L-Alanine, methyl ester, hydrochloride
• J-300012
• H-Ala-OCH3.HCl
• AC7812
• CS-W008772
• HY-I0519
• SY005420
• (L)-alanine, methyl ester, hydrochloride
• L-ALA-OME HCL
• Ala-OMe.HCl
• MFCD00063663
• L-Alanine methyl ester hydrochloride, 99%
• methyl (2S)-2-aminopropanoate;hydrochloride
• L-ALANINE METHYL ESTER HYDROCHLORIDE SALT
• ALANINE METHYL ESTER HYDROCHLORIDE
• AS-12762
• AC-36702
• M02946

• MDL： MFCD00063663
• Inchi： InChI=1S/C4H9NO2.ClH/c1-3(5)4(6)7-2;/h3H,5H2,1-2H3;1H/t3-;/m0./s1
• InChI Key： IYUKFAFDFHZKPI-DFWYDOINSA-N
• SMILES： C[C@@H](C(=O)OC)N.Cl
• BRN： 3594033

Computed Properties

• Exact Mass: 139.04000
• Monoisotopic Mass: 139.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 72.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 52.3A^2

Experimental Properties

• Color/Form: White powder
• Melting Point: 108.0 to 112.0 deg-C
• Boiling Point: 101.5 °C at 760 mmHg
• Refractive Index: 6.5 ° (C=2, MeOH)
• Water Partition Coefficient: Soluble in Water (100 mg/ml).
• PSA: 52.32000
• LogP: 1.00890
• Solubility: Not determined
• Sensitiveness: Hygroscopic
• Specific Rotation: 7 º (c=2, CH3OH 24 ºC)
• Optical Activity: [α]25/D +7.0°, c = 1.6 in methanol

L-Alanine methyl ester hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： S24/25:Prevent skin and eye contact.
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S24/25
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters